Methyl 2-(aminomethyl)-2-ethylbutanoate

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: methyl 2-(aminomethyl)-2-ethylbutanoate
• InChI: InChI=1S/C8H17NO2/c1-4-8(5-2,6-9)7(10)11-3/h4-6,9H2,1-3H3
• InChI Key: RXGSWSNTQIPMFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CN)C(=O)OC

Description

Methyl 2-(aminomethyl)-2-ethylbutanoate (CAS 788800-33-9) is a branched-chain ester featuring a methyl ester group and two substituents at the second carbon of the butanoate backbone: an ethyl group and an aminomethyl (-CH2NH2) moiety. Its molecular formula is C8H17NO2, with a molecular weight of 159.23 g/mol .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Group Analysis

The table below highlights key structural and functional differences between Methyl 2-(aminomethyl)-2-ethylbutanoate and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Applications	Reference
This compound	788800-33-9	C8H17NO2	159.23	2-ethyl, 2-aminomethyl	Ester, primary amine	Pharmaceutical intermediate
Methyl 2-aminobutanoate hydrochloride	85774-09-0	C5H11NO2·HCl	153.61	2-amino	Ester, secondary amine	Amino acid derivative
Ethyl 2-methylbutanoate	10307-61-6	C7H14O2	130.18	2-methyl	Ester	Flavor/fragrance agent
Ethyl 2-acetyl-3-methylbutanoate	1522-46-9	C9H16O3	172.22	2-acetyl, 3-methyl	Ester, ketone	API intermediate
Methyl 2-amino-2-phenylbutanoate	76142-47-7	C11H15NO2	193.24	2-amino, 2-phenyl	Ester, secondary amine	Pharmaceutical intermediate

Key Observations:

• Functional Diversity: Ethyl 2-acetyl-3-methylbutanoate incorporates a ketone, enabling participation in carbonyl chemistry, unlike the amine-focused reactivity of the target compound.